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Compound of Interest

Compound Name: N-Methylanabasine

CAS No.: 24380-92-5

Cat. No.: B1209678

Get Quote

Executive Summary
N-Methylanabasine (MAPP) is a minor pyridine alkaloid found in Nicotiana species (e.g., N.

tabacum, N. glauca). Structurally analogous to nicotine and anabasine, it functions as a

nicotinic acetylcholine receptor (nAChR) agonist.[1] However, unlike its potent congeners, N-
methylanabasine exhibits significantly attenuated binding affinity and potency. Its primary

relevance in addiction research lies not in its standalone abuse potential, but in its role within

the "entourage effect" of tobacco smoke, its utility as a stable biomarker, and its mechanistic

value in defining the structural requirements for nAChR activation.

Chemical & Pharmacological Profile
Structural Activity Relationship (SAR)
N-Methylanabasine is the N-methylated derivative of anabasine. While nicotine contains a

pyrrolidine ring and anabasine contains a piperidine ring, N-methylanabasine features a

methylated piperidine ring.
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The "Methylation Penalty": The addition of a methyl group to the secondary amine of

anabasine drastically reduces its bioactivity.

Mechanistic Basis: High-affinity binding of nicotinic agonists requires a cationic hydrogen

bond between the protonated nitrogen of the ligand and the carbonyl oxygen of Tryptophan

156 (Trp156) in the receptor's binding pocket.[2]

Nicotine (Tertiary Pyrrolidine): Fits the pocket perfectly; the methyl group is oriented away

from steric clashes.

Anabasine (Secondary Piperidine): Forms a strong H-bond; the lack of a methyl group

allows flexibility.

N-Methylanabasine (Tertiary Piperidine): The methyl group on the larger piperidine ring

likely introduces steric hindrance, preventing the nitrogen from approaching Trp156 closely

enough to form a stable salt bridge, or forcing the piperidine ring into an unfavorable chair

conformation that clashes with the pocket walls (e.g., Tyr190 or Tyr198).

Comparative Pharmacological Data
The following table summarizes the potency of N-methylanabasine relative to primary tobacco

alkaloids. Note the dissociation between binding affinity (Ki) and functional dopamine release

(EC50).
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Compound Structure Type
nAChR
Subtype
Selectivity

Striatal
Dopamine
Release
(EC50)

Relative
Potency (Ref:
Nicotine = 1)

Nicotine
Pyridine-

Pyrrolidine
High affinity ~3.0 µM 1.0

Nornicotine
Pyridine-

Pyrrolidine

Balanced

/
~6.7 µM ~0.45

Anabasine
Pyridine-

Piperidine

Partial

, Full
~19.3 µM ~0.15

N-

Methylanabasine

Pyridine-

Piperidine

(Methylated)

Weak Agonist

(Non-selective)
~16.3 µM ~0.18

Technical Note: While N-methylanabasine shows an EC50 for dopamine release similar to

anabasine, its intrinsic binding affinity (Ki) is reported to be significantly lower. This suggests

that while it can trigger release at high concentrations, it is a much less efficient ligand, likely

requiring higher occupancy to achieve effect.

Neurobiological Mechanisms
Dopaminergic Signaling Pathway
N-Methylanabasine modulates the mesolimbic dopamine system, albeit weakly. The

mechanism involves the activation of presynaptic nAChRs on dopaminergic terminals in the

striatum.
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Pathway Logic:

Ligand Binding: N-Methylanabasine binds to presynaptic nAChRs (primarily

and

-containing subtypes) on dopamine terminals.

Depolarization: Cation influx (

,

) depolarizes the terminal membrane.

Amplification: Voltage-Gated Calcium Channels (VGCCs) open in response to

depolarization.

Exocytosis: Calcium influx triggers the fusion of dopamine-containing vesicles with the

presynaptic membrane.

Visualization: Signaling Cascade
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Figure 1: Presynaptic mechanism of N-methylanabasine-induced dopamine release in the

striatum.
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Addiction Research Applications
The "Cocktail Effect" Hypothesis
While N-methylanabasine is not reinforcing enough to sustain self-administration on its own

(unlike nicotine), it contributes to the overall pharmacological profile of tobacco smoke.

Receptor Desensitization: Chronic exposure to weak agonists can lead to upregulation of

nAChRs or persistent desensitization, potentially altering the brain's sensitivity to nicotine.

Competition: It may compete with nicotine for metabolic enzymes (e.g., CYP2A6), potentially

prolonging nicotine's half-life.

Biomarker Utility
Because N-methylanabasine is a minor alkaloid specific to the plant matrix and not typically

present in nicotine replacement therapies (NRT), it serves as a biomarker for tobacco use.

Detection Window: It has a longer half-life than nicotine.

Metabolite: It is metabolized to N-methyl-6-oxoanabasine, which can be detected in urine to

differentiate between NRT users and active smokers.

Experimental Protocols
Protocol A: Chemical Synthesis (Eschweiler-Clarke
Methylation)
Objective: Synthesize N-methylanabasine from anabasine for experimental use.

Reagents: Anabasine (1 eq), Formaldehyde (37% aq., 2.5 eq), Formic Acid (5 eq).

Reaction:

Dissolve anabasine in a round-bottom flask (neat or minimal solvent).

Add formaldehyde solution; stir for 10 min.

Slowly add formic acid (exothermic reaction).
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Reflux at 100°C for 12–18 hours.

Work-up:

Cool to room temperature.[3]

Basify with NaOH (pH > 12).

Extract with Dichloromethane (DCM) x 3.

Dry organic layer over

and concentrate in vacuo.

Purification: Distillation or Flash Chromatography (Silica; MeOH:DCM gradient).

Protocol B: Ex Vivo Striatal Dopamine Release Assay
Objective: Quantify functional potency of N-methylanabasine.

Tissue Preparation:

Rapidly decapitate Sprague-Dawley rats.

Isolate striatum and chop into 300 µm slices using a McIlwain tissue chopper.

Loading:

Incubate slices in Krebs-Henseleit buffer containing

Dopamine (0.1 µM) for 30 min at 37°C.

Superfusion:

Transfer slices to superfusion chambers.

Perfuse with buffer at 1 mL/min.

Collect fractions every 5 minutes (basal release).
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Stimulation:

Switch to buffer containing N-Methylanabasine (1 µM – 100 µM) for 2 fractions.

Quantification:

Lyse tissue to determine remaining tritium.

Calculate Fractional Release: (Tritium in fraction) / (Total Tritium in tissue at start of

fraction).

Plot Dose-Response curve to determine EC50.

Protocol C: Extraction from Plant Matrix
Objective: Isolate total alkaloid fraction containing N-methylanabasine.

Maceration: Grind dried Nicotiana leaves (1g) to fine powder.

Alkalinization: Mix with 10 mL Methanol/KOH (0.5 N) to deprotonate alkaloids (free base

form).

Sonication: Sonicate for 30 minutes at 40°C to disrupt cell walls.

Liquid-Liquid Extraction:

Filter the methanolic extract.

Add equal volume of Chloroform (

) and water.

Collect the organic (Chloroform) phase.

Analysis: Analyze via GC-MS to identify N-methylanabasine peak (distinct from

Nicotine/Anabasine).

Visualization: Experimental Workflow
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Figure 2: Workflow for extraction and functional characterization.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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